Cas no 899413-94-6 (3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)
3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-ylmethyl)-8-methoxy-2-(4-methylphenyl)chromeno[2,3-d]pyrimidine-4,5-dione
- 4H-[1]Benzopyrano[2,3-d]pyrimidine-4,5(3H)-dione, 3-(2-furanylmethyl)-8-methoxy-2-(4-methylphenyl)-
- 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
-
- Inchi: 1S/C24H18N2O5/c1-14-5-7-15(8-6-14)22-25-23-20(24(28)26(22)13-17-4-3-11-30-17)21(27)18-10-9-16(29-2)12-19(18)31-23/h3-12H,13H2,1-2H3
- InChI Key: MOCAPQPXQHQWHQ-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)N(CC2=CC=CO2)C(=O)C2C(=O)C3=CC=C(OC)C=C3OC=2N=1
3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-6330-2μmol |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-5μmol |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-10μmol |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-1mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-2mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-3mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-4mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-5mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-10mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-6330-15mg |
3-[(furan-2-yl)methyl]-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899413-94-6 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
Introduction to 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 899413-94-6)
The compound 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione, identified by its CAS number 899413-94-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of chromeno and pyrimidine scaffolds, which are well-documented for their bioactivity and potential therapeutic applications. The presence of a furan moiety, a methyl group, an 8-methoxy substituent, and a 4-methylphenyl group contributes to its unique chemical profile and may influence its interaction with biological targets.
Recent research in medicinal chemistry has highlighted the importance of polycyclic heterocycles in drug discovery. The chromeno-pyrimidine core structure has garnered attention due to its ability to modulate various biological pathways. Specifically, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound in question (3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione) is being explored for its potential as an inhibitor of pathways relevant to inflammation and metabolic disorders.
The furan moiety in this molecule is particularly noteworthy, as it has been associated with enhanced binding affinity and selectivity in several drug candidates. Studies have demonstrated that furan-based compounds can interact with biological targets through hydrogen bonding and hydrophobic interactions, making them valuable in designing molecules with improved pharmacokinetic properties. Additionally, the 8-methoxy substituent may contribute to the molecule's solubility and metabolic stability, which are critical factors in drug development.
The 4-methylphenyl group further diversifies the electronic properties of the compound, potentially influencing its binding mode at the target site. This structural feature is often employed in drug design to optimize interactions with protein receptors or enzymes. The combination of these functional groups makes 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione a promising candidate for further investigation.
In the context of current research trends, this compound aligns with the growing interest in multitarget inhibitors. By simultaneously interacting with multiple biological pathways, such inhibitors can offer therapeutic benefits with reduced side effects. Preliminary studies suggest that derivatives of chromeno-pyrimidine structures may exhibit dual or even triple inhibition capabilities. This property is particularly attractive for addressing complex diseases that involve multiple dysregulated pathways.
The synthesis of 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione involves multi-step organic transformations that highlight the synthetic ingenuity required in modern drug discovery. Key steps include cyclization reactions to form the chromeno-pyrimidine core and functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.
Evaluation of the compound's bioactivity has been conducted using both computational modeling and experimental assays. Computational approaches have predicted potential binding modes and affinity for target proteins based on molecular docking simulations. These predictions have been validated through experimental testing using enzyme-based assays and cell culture models. The results have been encouraging, demonstrating that this compound exhibits inhibitory activity against relevant targets.
The pharmacokinetic profile of 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione is another critical aspect being studied. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully assessed to ensure that the compound has a favorable therapeutic window. Preliminary ADME studies have shown promising results regarding solubility and metabolic stability.
Future directions for research on this compound include optimizing its chemical structure for improved bioavailability and exploring its potential in preclinical models. By refining the molecular design based on structural insights gained from computational studies and experimental data, researchers aim to develop a lead candidate suitable for clinical trials. Collaborative efforts between synthetic chemists and biologists are essential to accelerate this process.
The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing novel molecules with tailored properties for specific diseases or conditions. The insights gained from studying 3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione can inform future drug design strategies and contribute to advancements across multiple therapeutic areas.
899413-94-6 (3-(furan-2-yl)methyl-8-methoxy-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)